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Abstract

BTX161 is a potent thalidomide analog that functions as a CKla degrader, playing a significant
role in cancer research, particularly in the context of acute myeloid leukemia (AML).[1][2]
Proper preparation of BTX161 stock solutions is critical for accurate and reproducible
experimental results. This document provides detailed protocols for the preparation, storage,
and handling of BTX161 stock solutions for both in vitro and in vivo applications.

Physicochemical Properties and Solubility

BTX161 is a white to off-white solid powder.[3] Understanding its physicochemical properties is
essential for preparing accurate stock solutions.

Table 1: Physicochemical Properties of BTX161
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Property Value Source
Molecular Formula C15H16N203 [3]
Molecular Weight 272.30 g/mol [3]

CAS Number 2052301-24-1

Table 2: Solubility of BTX161

Solvent Solubility Notes Source
Ultrasonic and
warming to 60°C may
> 25 mg/mL (91.81 be required. Use
DMSO

mM)

newly opened,
anhydrous DMSO as

it is hygroscopic.

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

> 2.5 mg/mL (9.18
mM)

A clear solution
suitable for in vivo

studies.

10% DMSO, 90%
(20% SBE-B-CD in
Saline)

> 2.5 mg/mL (9.18
mM)

An alternative clear
solution for in vivo

administration.

10% DMSO, 90%
Corn Ol

> 2.5 mg/mL (9.18
mM)

A clear solution for in

Vivo use.

Safety and Handling Precautions

BTX161 is a thalidomide analog and should be handled with care, following appropriate safety

protocols.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling BTX161 powder and solutions.
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e Engineering Controls: Handle the powdered form of BTX161 in a chemical fume hood to
avoid inhalation of dust.

o Contact: Avoid contact with skin and eyes. In case of contact, rinse the affected area
thoroughly with water.

o Waste Disposal: Dispose of all waste materials containing BTX161 in accordance with local,
state, and federal regulations for hazardous chemical waste.

Experimental Protocols
Preparation of a 10 mM BTX161 Stock Solution in DMSO
(in vitro)

This protocol describes the preparation of a 10 mM stock solution of BTX161 in DMSO, which
is suitable for most in vitro cell-based assays.

Materials:
o BTX161 powder (MW: 272.30 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials
o Calibrated analytical balance
» Vortex mixer
» Water bath or sonicator (optional)
Procedure:
o Calculate the required mass of BTX161.
o To prepare 1 mL of a 10 mM stock solution, you will need:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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= Mass (mg) = 10 mmol/L x 0.001 L x 272.30 g/mol x 1000 mg/g = 2.723 mg

* Weighing BTX161:

o Carefully weigh out 2.723 mg of BTX161 powder on an analytical balance and transfer it
to a sterile microcentrifuge tube.

 Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the BTX161 powder.
e Mixing:

o Vortex the solution thoroughly until the BTX161 is completely dissolved.

o If dissolution is slow, gentle warming in a water bath (up to 60°C) or sonication can be
used to aid dissolution. Visually inspect the solution to ensure there are no visible
particles.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.

Table 3: Stock Solution Preparation Guide (for different concentrations)

Desired Concentration Mass of BTX161 for 1 mL
1mM 0.272 mg

5 mM 1.362 mg

10 mM 2.723 mg

25 mg/mL 25 mg

Preparation of BTX161 Formulation for in vivo Studies
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This protocol provides an example of how to prepare a BTX161 formulation suitable for in vivo
administration, based on a common solvent mixture. In vivo working solutions should be
prepared fresh on the day of use.

Materials:

BTX161 powder

DMSO

PEG300

Tween-80

Saline solution (sterile)

Sterile tubes for mixing

Procedure (for a 2.5 mg/mL solution):

e Prepare a concentrated stock in DMSO:

o First, prepare a more concentrated stock solution of BTX161 in DMSO (e.g., 25 mg/mL).

e Solvent Mixture Preparation (example for 1 mL final volume):

[¢]

In a sterile tube, add 400 pL of PEG300.

o Add 100 pL of the 25 mg/mL BTX161 in DMSO stock solution to the PEG300 and mix
thoroughly.

o Add 50 pL of Tween-80 and mix until the solution is homogeneous.
o Add 450 pL of saline to bring the final volume to 1 mL. Mix well.

o The final concentration of BTX161 will be 2.5 mg/mL in a vehicle of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline.
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Conclusion

The protocols and data presented provide a comprehensive guide for the preparation of
BTX161 stock solutions for both in vitro and in vivo research. Adherence to these guidelines for
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solubility, storage, and safety will help ensure the integrity and reproducibility of experimental
outcomes in the study of this CKla degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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